Cas no 212127-81-6 (2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative featuring a dihydropyran moiety, making it a valuable intermediate in organic synthesis and cross-coupling reactions. Its stable dioxaborolane ring enhances shelf life and handling, while the tetramethyl substitution improves solubility in common organic solvents. The dihydropyran group offers versatility in further functionalization, particularly in Suzuki-Miyaura couplings and other transition-metal-catalyzed transformations. This compound is particularly useful in pharmaceutical and materials science research, where precise boron incorporation is required. Its well-defined structure and reactivity profile make it a reliable choice for constructing complex molecular architectures.
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
212127-81-6 structure
Product name:2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:212127-81-6
MF:C11H19BO3
MW:210.077763795853
MDL:MFCD22189459
CID:2121325
PubChem ID:15836633

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3,6-dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,6-dihydropyran-5-boronic ester
    • (5,6-Dihydro-2H-pyran-3-yl)boronic acid pinacol ester
    • 2H-Pyran, 3,6-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • ABXRLUFQGNZBME-UHFFFAOYSA-N
    • SB12727
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro
    • 5,6-Dihydro-2H-pyran-3-boronic Acid Pinacol Ester
    • SCHEMBL570904
    • AKOS025146760
    • CS-0052268
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyran
    • AS-36644
    • MFCD22189459
    • Z1509679445
    • DTXSID30578747
    • 212127-81-6
    • SY046642
    • EN300-761585
    • DB-291894
    • MIA12781
    • 827-656-8
    • 2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL： MFCD22189459
    • Inchi： 1S/C11H19BO3/c1-10(2)11(3,4)15-12(14-10)9-6-5-7-13-8-9/h6H,5,7-8H2,1-4H3
    • InChI Key： ABXRLUFQGNZBME-UHFFFAOYSA-N
    • SMILES： O1B(C2=C([H])C([H])([H])C([H])([H])OC2([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 210.1427246g/mol
  • Monoisotopic Mass: 210.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Boiling Point: 238.6±50.0°C at 760 mmHg

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135205-1g
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95%+
1g
 $*** 2023-03-31
Enamine
EN300-761585-10.0g
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95.0%
10.0g
 $3152.0 2025-02-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB08015-5G
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 97%
5g
 ￥ 10,474.00 2023-03-08
eNovation Chemicals LLC
D572208-100mg
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 >95%
100mg
 $175 2024-05-23
Chemenu
CM135205-250mg
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95%+
250mg
 $*** 2023-03-31
Alichem
A119002860-1g
2-(5,6-Dihydro-2h-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95%
1g
 $1048.95 2023-09-02
Enamine
EN300-761585-1.0g
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95.0%
1.0g
 $561.0 2025-02-24
Enamine
EN300-761585-0.1g
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95.0%
0.1g
 $194.0 2025-02-24
Enamine
EN300-761585-0.25g
2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95.0%
0.25g
 $277.0 2025-02-24
Chemenu
CM135205-1g
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 212127-81-6 95+%
1g
 $776 2021-08-05

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(CAS:212127-81-6)2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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